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Compound of Interest

Compound Name: Oleoyl proline

Cat. No.: B609731 Get Quote

Essential Safety and Handling Guide for Oleoyl
Proline
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Oleoyl proline. Adherence to these procedures is essential for ensuring laboratory safety and

maintaining experimental integrity.

Oleoyl proline is an N-acyl amino acid, a class of molecules with signaling properties.[1] While

a specific Safety Data Sheet (SDS) for Oleoyl proline is not readily available, safety

precautions can be extrapolated from information on its constituent parts, L-proline and oleic

acid, as well as general guidelines for handling amphiphilic and powdered chemical

substances.

I. Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

Oleoyl proline in a laboratory setting.
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PPE Category Equipment Specifications and Rationale

Eye and Face Protection
Safety glasses with side

shields or Goggles

Essential to protect against

splashes or airborne particles

of Oleoyl proline. In situations

with a higher risk of splashing,

a face shield should be worn in

addition to safety glasses or

goggles.

Hand Protection Nitrile gloves

Provides a suitable barrier

against accidental skin

contact. Gloves should be

inspected for any signs of

degradation or punctures

before use and changed

regularly.[2]

Body Protection Laboratory coat

A standard lab coat is required

to protect against spills and

contamination of personal

clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If handling large quantities of

powdered Oleoyl proline or if

there is a risk of aerosolization,

a NIOSH-approved N95

respirator or equivalent is

recommended to prevent

inhalation.

II. Handling and Storage
Proper handling and storage are critical to maintain the stability of Oleoyl proline and ensure

the safety of laboratory personnel.
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Procedure Detailed Steps and Considerations

Receiving and Unpacking

- Visually inspect the package for any signs of

damage upon receipt. - Wear appropriate PPE

(lab coat, gloves, safety glasses) before

opening. - Open the package in a well-ventilated

area, preferably within a chemical fume hood.

Weighing and Aliquoting

- Perform all weighing and aliquoting of

powdered Oleoyl proline in a chemical fume

hood to minimize inhalation risk. - Use

appropriate tools (e.g., spatulas, weighing

paper) to handle the compound. - Close the

container tightly after use to prevent

contamination and absorption of moisture.

Storage

- Store Oleoyl proline in a tightly sealed

container in a cool, dry, and well-ventilated area.

- Protect from light and moisture. -

Recommended storage temperature is typically

-20°C for long-term stability.

III. Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.
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Procedure Step-by-Step Guidance

Spill Cleanup

1. Evacuate and Ventilate: If a significant spill

occurs, evacuate the immediate area and

ensure adequate ventilation. 2. Wear

Appropriate PPE: Don the appropriate PPE,

including respiratory protection if the spill

involves a large amount of powder. 3. Contain

the Spill: For solid spills, gently cover with an

absorbent material to prevent dust from

becoming airborne. For liquid spills, use an inert

absorbent material. 4. Collect the Waste:

Carefully scoop the contained material into a

labeled hazardous waste container. 5. Clean the

Area: Decontaminate the spill area with a

suitable solvent (e.g., ethanol), followed by soap

and water.

Waste Disposal

- All waste materials containing Oleoyl proline

(including empty containers, contaminated

gloves, and spill cleanup materials) should be

collected in a designated and clearly labeled

hazardous waste container.[3] - Dispose of the

hazardous waste through your institution's

environmental health and safety (EHS) office,

following all local, state, and federal regulations.

[3]

IV. Chemical and Physical Properties
Understanding the properties of Oleoyl proline is essential for safe handling.
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Property Value Source

Molecular Formula C₂₃H₄₁NO₃

Molecular Weight 379.6 g/mol

Appearance Solid powder

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide (DMF).

Limited solubility in aqueous

solutions.
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Figure 1. Standard Workflow for Handling Oleoyl Proline
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Figure 1. Standard Workflow for Handling Oleoyl Proline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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